N-(6-methoxybenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C13H11N3O3S/c1-7-5-10(19-16-7)12(17)15-13-14-9-4-3-8(18-2)6-11(9)20-13/h3-6H,1-2H3,(H,14,15,17)
• InChI Key: IMMUQJNORHBTHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)OC
• Molecular Formula: C13H11N3O3S
• Molecular Weight: 289.31 g/mol

Description

“N-(6-methoxybenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide” is a compound that contains a methoxy group attached to a benzothiazole ring. It is related to other compounds that have shown anti-cancer activity against various cancer cell lines.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. These compounds were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The resulting intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” and related compounds has been analyzed using various spectroscopic techniques such as IR, NMR, GC-Mass, and UV-Vis.

Chemical Reactions Analysis

The chemical reactions involving “this compound” and its derivatives have been studied, particularly in the context of their anti-cancer activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” and related compounds have been characterized using various techniques.

Scientific Research Applications

Anti-Inflammatory and Analgesic Agents

Research has been conducted on compounds similar to N-(6-methoxybenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide for their potential as anti-inflammatory and analgesic agents. For instance, novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have shown promising anti-inflammatory and analgesic activities. These compounds were evaluated for their cyclooxygenase inhibition (COX-1/COX-2) and exhibited significant selectivity and effectiveness, comparing favorably with standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Alzheimer's Disease Treatment

A series of 5-aroylindolyl-substituted hydroxamic acids have been developed, displaying potent inhibitory selectivity against histone deacetylase 6 (HDAC6). These compounds not only reduced the phosphorylation and aggregation of tau proteins but also demonstrated neuroprotective activity, suggesting potential for Alzheimer's disease treatment (Lee et al., 2018).

Antimicrobial Activity

Thiazolidine-2,4-dione carboxamide and amino acid derivatives have been synthesized and showed notable antimicrobial and antifungal activities against various strains, including Gram-positive and Gram-negative bacteria as well as fungal isolates. This research indicates the potential of similar compounds for developing new antimicrobial agents (Abd Alhameed et al., 2019).

Mechanism of Action

Target of Action

Similar compounds have shown to interact with key mitochondrial proteins such asBcl-2 and Bax .

Mode of Action

The compound interacts with its targets, leading to a change in the balance of key mitochondrial proteins. This results in apoptosis by accelerating the expression of caspases . The compound also induces G2/M cell cycle arrest .

Biochemical Pathways

The compound affects the p53 activation via mitochondrial-dependent pathways . The levels of p53 increase tremendously in cells treated with the compound . This regulates the equilibrium between rapid cell proliferation and apoptosis .

Result of Action

The compound exhibits anti-cancer activity against various cancer cell lines . It is particularly effective against the Colo205 cell line . The compound’s action results in G2/M cell cycle arrest and apoptosis, which are key processes in the fight against cancer .

Action Environment

The compound’s effectiveness against various cancer cell lines suggests that it is able to function effectively in the complex environment of the human body .

Future Directions

The future directions for research on “N-(6-methoxybenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide” and related compounds could involve further biological testing in in vivo cancer models, given their potential as small-molecule activators of p53.